Cas no 35826-57-4 (6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)-)

• Product Name: 6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)-
• CAS No: 35826-57-4
• MF: C₁₉H₁₂O₇
• MW: 352.294385910034
• CID: 322926
• PubChem ID: 250817
• Update Time: 2025-04-19

6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)-
• (3-acetyloxy-6-oxo-[1]benzofuro[3,2-c]chromen-9-yl) acetate
• 3,9-bis(acetyloxy)-6H-benzofuro[3,2-c][1]benzopyran-6-one
• 3,9-Diacetoxy-6H-benzofuro[3,2-c][1]benzopyran-6-one
• 3,9-Diacetoxy-benzofuro[3,2-c]chromen-6-on
• 3,9-diacetoxy-benzofuro[3,2-c]chromen-6-one
• 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 3,9-bis(acetyoxy)-
• 7,12-Diacetoxycoumestan
• 7,12-Diacetoxy-coumestan
• AC1L5IHZ
• AC1Q625S
• C15095
• Coumestrol diacetate
• Coumestrol-diacetat
• O,O'-Diacetylcoumestrol
• NSC 70641
• NSC70641
• DTXSID90957236
• DIACETATE FOR FLUORESCENCELUORESCENCE
• CHEBI:79614
• Q27148736
• 7,12-Diacetoxycoumestane
• 3,9-DIACETOXY-6H-BENZOFURO(3,2-C)(1)BENZOPYRAN-6-ONE
• 35826-57-4
• CHEMBL230023
• 6-oxo-6H-[1]benzofuro[3,2-c][1]benzopyran-3,9-diyl diacetate
• 6H-BENZOFURO(3,2-C)(1)BENZOPYRAN-6-ONE, 3,9-BIS(ACETYLOXY)-
• NSC-70641
• X24J95M1PC
• 3-BENZOFURANCARBOXYLIC ACID, 2-(2,4-DIHYDROXYPHENYL)-6-HYDROXY-, .DELTA.-LACTONE, DIACETATE
• UNII-X24J95M1PC
• 3,9-BIS(ACETYLOXY)-6H-BENZOFURO(3,2-C)(1)BENZOPYRAN-6-ONE

• Inchi： 1S/C19H12O7/c1-9(20)23-11-3-5-13-15(7-11)25-18-14-6-4-12(24-10(2)21)8-16(14)26-19(22)17(13)18/h3-8H,1-2H3
• InChI Key： AHOLUZZXIVWXQQ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C2C(=O)OC3C=C(C=CC=3C1=2)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 352.05826
• Monoisotopic Mass: 352.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92Ų

Experimental Properties

• Density: 1.433
• Boiling Point: 546.7°Cat760mmHg
• Flash Point: 284.4°C
• Refractive Index: 1.638
• Solubility: DMSO: soluble
• PSA: 92.04

6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans